molecular formula C12H15NO B8634303 (3-Butoxyphenyl)acetonitrile CAS No. 74205-57-5

(3-Butoxyphenyl)acetonitrile

Cat. No.: B8634303
CAS No.: 74205-57-5
M. Wt: 189.25 g/mol
InChI Key: PVRCSKCAERGTQG-UHFFFAOYSA-N
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Description

(3-Butoxyphenyl)acetonitrile is an aromatic acetonitrile derivative characterized by a butoxy (-OCH₂CH₂CH₂CH₃) substituent at the 3-position of the phenyl ring. Acetonitrile derivatives are widely utilized in pharmaceuticals, agrochemicals, and material science due to their versatility as intermediates in organic synthesis. The butoxy group, being a larger electron-donating substituent, may influence solubility, reactivity, and steric interactions compared to smaller substituents like methoxy or halogens .

Properties

CAS No.

74205-57-5

Molecular Formula

C12H15NO

Molecular Weight

189.25 g/mol

IUPAC Name

2-(3-butoxyphenyl)acetonitrile

InChI

InChI=1S/C12H15NO/c1-2-3-9-14-12-6-4-5-11(10-12)7-8-13/h4-6,10H,2-3,7,9H2,1H3

InChI Key

PVRCSKCAERGTQG-UHFFFAOYSA-N

Canonical SMILES

CCCCOC1=CC=CC(=C1)CC#N

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table summarizes key parameters of (3-Butoxyphenyl)acetonitrile analogs, based on substituent type, molecular weight, and chemical properties:

Compound Molecular Formula Molecular Weight Substituent CAS Number Key Properties
(3-Methoxyphenyl)acetonitrile C₉H₉NO 138.10 -OCH₃ (methoxy) 19924-43-7 Moderate polarity; used in organic synthesis
(3-Fluoro-5-methoxyphenyl)acetonitrile C₉H₈FNO 165.16 -F (fluoro), -OCH₃ 914637-31-3 Higher toxicity; requires cold storage
(3-tert-Butylphenyl)acetonitrile C₁₂H₁₅N 173.25 -C(CH₃)₃ (tert-butyl) 84603-14-5 Bulky substituent; potential steric hindrance
(3-Bromophenyl)acetonitrile C₈H₆BrN 196.05 -Br (bromo) 31938-07-5 Electron-withdrawing; used in cross-coupling reactions
(3-Butoxyphenyl)acetonitrile* C₁₂H₁₅NO 203.26 (calculated) -OCH₂CH₂CH₂CH₃ Not available Predicted lower polarity than methoxy analog; enhanced lipophilicity

*Theoretical values for (3-Butoxyphenyl)acetonitrile are inferred from analogs.

Key Observations:

  • Methoxy and butoxy groups improve solubility in polar solvents compared to halogens . Electron-Withdrawing Groups (e.g., -F, -Br): Reduce electron density, favoring electrophilic aromatic substitution. Fluorinated derivatives exhibit higher toxicity and stricter storage requirements . Steric Effects: The tert-butyl group in (3-tert-butylphenyl)acetonitrile introduces significant steric bulk, which may hinder reactions at the ortho position .

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